(E)-4-(1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)morpholine-3,5-dione

• IUPAC Name: 4-[1-[(E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl]morpholine-3,5-dione
• InChI: InChI=1S/C16H18N2O5/c19-14(4-3-13-2-1-9-23-13)17-7-5-12(6-8-17)18-15(20)10-22-11-16(18)21/h1-4,9,12H,5-8,10-11H2/b4-3+
• InChI Key: BTDHWBDDVDAVBT-ONEGZZNKSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)COCC2=O)C(=O)C=CC3=CC=CO3
• Isomeric SMILES: C1CN(CCC1N2C(=O)COCC2=O)C(=O)/C=C/C3=CC=CO3
• Molecular Formula: C16H18N2O5
• Molecular Weight: 318.32 g/mol

Description

(E)-4-(1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)morpholine-3,5-dione, also known as FM-dyes, is a group of fluorescent dyes that are widely used in scientific research. These dyes are commonly used to label and track vesicles and synaptic activity in live cells, and to study neurotransmitter release and endocytosis.

Scientific Research Applications

Nucleophilic Substitutions in Heterocyclic Chemistry

Research conducted by Koyanagi et al. (1998) explored nucleophilic substitutions of 2-chloronaphtho[2,3-b]furan-4,9-dione with various amines, including morpholine. This study provides insights into the reactivity of furan derivatives in the presence of amines, which is relevant for understanding the chemistry of compounds like (E)-4-(1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)morpholine-3,5-dione (J. Koyanagi et al., 1998).

Ring Opening Reactions

Šafár̆ et al. (2000) studied the ring-opening reaction of 5-[(2-Furyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione with cyclic secondary amines, including morpholine. This research is significant for understanding the behavior of furan derivatives under specific chemical conditions, which can be applied to the synthesis and manipulation of related compounds (P. Šafár̆ et al., 2000).

Synthesis and Reactions of Furan Derivatives

Kuticheva et al. (2015) focused on the synthesis and reactions of derivatives of 5-(1,2,3-thiadiazol-4-yl)furan-2-carboxylic and 3-[5-(1,2,3-thiadiazol-4-yl)fur-2-yl]acrylic acids. The study includes the treatment of related compounds with morpholine, contributing to an understanding of the chemical properties and potential applications of furan-containing molecules (K. V. Kuticheva et al., 2015).

Antiulcer Agent Synthesis

Kitazawa et al. (1989, 1990) investigated the synthesis of derivatives of 3-[3-oxospiro[benzofuran-2(3H),1'-cyclopropan]-5-yl]acrylic acid and their potential as antiulcer agents. This research is particularly relevant for the medical application of furan derivatives and related compounds (M. Kitazawa et al., 1989); (M. Kitazawa et al., 1990).